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D-Pemetrexed Dimethyl Diester D-Pemetrexed Dimethyl Diester
Brand Name: Vulcanchem
CAS No.: 1391068-12-4
VCID: VC0128147
InChI: InChI=1S/C22H25N5O6/c1-32-16(28)10-9-15(21(31)33-2)25-19(29)13-6-3-12(4-7-13)5-8-14-11-24-18-17(14)20(30)27-22(23)26-18/h3-4,6-7,11,15H,5,8-10H2,1-2H3,(H,25,29)(H4,23,24,26,27,30)/t15-/m1/s1
SMILES: COC(=O)CCC(C(=O)OC)NC(=O)C1=CC=C(C=C1)CCC2=CNC3=C2C(=O)N=C(N3)N
Molecular Formula: C22H25N5O6
Molecular Weight: 455.471

D-Pemetrexed Dimethyl Diester

CAS No.: 1391068-12-4

Reference Standards

VCID: VC0128147

Molecular Formula: C22H25N5O6

Molecular Weight: 455.471

D-Pemetrexed Dimethyl Diester - 1391068-12-4

CAS No. 1391068-12-4
Product Name D-Pemetrexed Dimethyl Diester
Molecular Formula C22H25N5O6
Molecular Weight 455.471
IUPAC Name dimethyl (2R)-2-[[4-[2-(2-amino-4-oxo-1,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioate
Standard InChI InChI=1S/C22H25N5O6/c1-32-16(28)10-9-15(21(31)33-2)25-19(29)13-6-3-12(4-7-13)5-8-14-11-24-18-17(14)20(30)27-22(23)26-18/h3-4,6-7,11,15H,5,8-10H2,1-2H3,(H,25,29)(H4,23,24,26,27,30)/t15-/m1/s1
Standard InChIKey WWYZIXUUERDREV-OAHLLOKOSA-N
SMILES COC(=O)CCC(C(=O)OC)NC(=O)C1=CC=C(C=C1)CCC2=CNC3=C2C(=O)N=C(N3)N
Synonyms N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic Acid 1,5-Dimethyl Diester;
Last Modified Aug 20 2021
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